AF-353 mechanism of action on P2X3 receptors
AF-353 mechanism of action on P2X3 receptors
An In-depth Technical Guide on the Core Mechanism of Action of AF-353 on P2X3 Receptors
For Researchers, Scientists, and Drug Development Professionals
Introduction
AF-353 is a potent and selective antagonist of the P2X3 and P2X2/3 purinergic receptors.[1][2][3][4] These receptors, which are ATP-gated ion channels, are predominantly expressed on sensory neurons and are implicated in various physiological processes, including nociception, taste transduction, and cough reflexes.[5][6][7][8] The unique pharmacological profile of AF-353, particularly its allosteric mechanism of antagonism, makes it a valuable tool for studying P2X3 receptor function and a potential therapeutic agent for conditions associated with receptor hypersensitization, such as chronic pain and refractory chronic cough.[2][9][10][11][12]
This technical guide provides a comprehensive overview of the mechanism of action of AF-353 on P2X3 receptors, detailing its pharmacological properties, the experimental protocols used for its characterization, and the underlying signaling pathways.
Quantitative Pharmacological Data
The antagonist potency of AF-353 has been rigorously characterized across various in vitro assays, demonstrating high affinity for both human and rat P2X3 receptors. The following table summarizes the key quantitative data.
| Receptor/Species | Assay Type | Parameter | Value | Reference |
| Human P2X3 | Intracellular Calcium Flux | pIC50 | 8.0 | [2][10] |
| Human P2X3 | Whole-Cell Voltage Clamp | pIC50 | 8.0 | [10] |
| Rat P2X3 | Intracellular Calcium Flux | pIC50 | 8.0 | [2][10] |
| Rat P2X3 | Whole-Cell Voltage Clamp | pIC50 | 8.42 | [10] |
| Human P2X2/3 | Intracellular Calcium Flux | pIC50 | 7.3 | [2][10] |
| Human P2X2/3 | Whole-Cell Voltage Clamp | pIC50 | 7.73 | [10] |
| Rat Nodose Ganglion Neurons (endogenous P2X2/3) | Whole-Cell Voltage Clamp | pIC50 | 7.56 | [10] |
| Rat Dorsal Root Ganglion Neurons (endogenous P2X3) | Whole-Cell Voltage Clamp | pIC50 | 8.51 | [10] |
| Human P2X3 | Electrophysiology | IC50 | 12.9 ± 0.5 nM | [9] |
| Human P2X2/3 | Radioligand Binding ([3H]-AF-353) | KD | 47 nM | [10] |
pIC50 is the negative logarithm of the half maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency. KD is the equilibrium dissociation constant, a measure of binding affinity.
AF-353 exhibits high selectivity for P2X3 and P2X2/3 receptors over other P2X subtypes (P2X1, P2X2, P2X4, P2X5, P2X7), showing no significant inhibition at concentrations up to 10 µM.[10]
Mechanism of Action: Allosteric Antagonism
Extensive research has demonstrated that AF-353 acts as a negative allosteric modulator of P2X3 receptors.[9][13][14] Unlike competitive antagonists that bind to the same site as the endogenous agonist (ATP), AF-353 binds to a distinct, topographically separate allosteric site on the receptor.[9] This binding event induces a conformational change in the receptor that reduces the affinity and/or efficacy of ATP binding, thereby inhibiting channel activation.[9]
Evidence for this allosteric mechanism comes from several key experimental findings:
-
Non-Competitive Inhibition: In functional assays, AF-353 produces a concentration-dependent depression of the maximal response to the agonist α,β-meATP without a rightward shift in the agonist concentration-response curve, a hallmark of non-competitive antagonism.[2][10]
-
Radioligand Binding Studies: Competition binding experiments with the radiolabeled version of AF-353 ([3H]-AF-353) and the competitive P2X3 antagonist TNP-ATP have shown that these two ligands do not compete for the same binding site.[10]
-
Structural Studies: X-ray crystallography and molecular modeling studies have identified a druggable allosteric binding pocket for AF-353 and its analogue, AF-219 (Gefapixant), located at the interface between the left flipper, lower body, and dorsal fin domains of the P2X3 receptor subunit.[9][13]
The allosteric nature of AF-353's antagonism may offer therapeutic advantages, such as a ceiling effect on inhibition and potential for greater subtype selectivity.
Signaling Pathway
The following diagram illustrates the signaling pathway of P2X3 receptor activation and its inhibition by AF-353.
References
- 1. AF-353 - Wikipedia [en.wikipedia.org]
- 2. AF-353, a novel, potent and orally bioavailable P2X3/P2X2/3 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. selleckchem.com [selleckchem.com]
- 5. Gefapixant | C14H19N5O4S | CID 24764487 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Regulation of P2X3 receptor structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. P2RX3 - Wikipedia [en.wikipedia.org]
- 8. What are P2X3 receptor antagonists and how do they work? [synapse.patsnap.com]
- 9. pnas.org [pnas.org]
- 10. AF-353, a novel, potent and orally bioavailable P2X3/P2X2/3 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
- 11. The P2X3 receptor blocker AF-353 (Ro-4) reduces bioenergetic index of a primary mixed culture of hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. P2X3-Containing Receptors as Targets for the Treatment of Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]
- 13. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PMC [pmc.ncbi.nlm.nih.gov]

